Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95%
Overview
Description
Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% (CMPE-95) is a compound used in various scientific research applications. It is a white crystalline solid that is soluble in organic solvents, and has a melting point of approximately 81°C. CMPE-95 is used in a variety of laboratory experiments, including synthesis of organic compounds, as well as for its unique biochemical and physiological effects.
Scientific Research Applications
Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% has a variety of applications in scientific research, including the synthesis of organic compounds. It has also been used in the synthesis of a variety of pharmaceuticals and drugs, as well as in the synthesis of polymers and other materials. Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% is also used in the preparation of dyes, pigments, and other colorants.
Mechanism of Action
Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% acts as an intermediate in the synthesis of organic compounds. It is used as a catalyst in the reaction of carbonochloridic acid and 2-chloromethylphenol, and facilitates the formation of a variety of organic compounds.
Biochemical and Physiological Effects
Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to reduce the production of certain enzymes. It has also been shown to have anti-inflammatory and anti-oxidant effects, and can act as a mild analgesic.
Advantages and Limitations for Lab Experiments
Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and has a high purity of 95%. It is also relatively stable, and can be stored for extended periods of time. However, Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% can be toxic in large doses, and should be handled with caution.
Future Directions
The potential future applications of Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% are numerous. It could be used in the development of new drugs or pharmaceuticals, or in the synthesis of polymers and other materials. It could also be used in the development of dyes, pigments, and other colorants. Additionally, further research could be done to explore the biochemical and physiological effects of Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95%, and to develop new uses for this compound.
Synthesis Methods
Carbonochloridic acid 2-(chloromethyl)phenyl ester, 95% is synthesized from the reaction of carbonochloridic acid and 2-chloromethylphenol. The reaction is typically carried out at temperatures of 80-90°C, using a solvent such as acetonitrile or dimethylformamide. The reaction is typically complete within 30 minutes, and yields a product with a purity of 95%.
properties
IUPAC Name |
[2-(chloromethyl)phenyl] carbonochloridate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O2/c9-5-6-3-1-2-4-7(6)12-8(10)11/h1-4H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWPJUSFAYWFRFB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCl)OC(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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